Cas no 1805446-49-4 (4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid
• CAS No: 1805446-49-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4949280
• Update Time: 2025-10-29

4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5ClF3NO2/c9-6-3(7(14)15)1-2-4(13)5(6)8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： IZRALQCGVCHZDF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid

Introduction to 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid (CAS No. 1805446-49-4)

4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid (CAS No. 1805446-49-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, including an amino group, a chlorine atom, and a trifluoromethyl group, offers a wide range of applications in the development of novel drugs and therapeutic agents.

The chemical structure of 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid is particularly noteworthy due to its ability to modulate various biological processes. The presence of the amino group allows for potential interactions with proteins and enzymes, making it a valuable candidate for drug design. The chlorine atom and trifluoromethyl group contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in optimizing drug efficacy and pharmacokinetic properties.

Recent studies have highlighted the potential of 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid could serve as a lead compound for the development of new therapeutic agents targeting inflammatory disorders and cancer.

In addition to its biological activities, 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid has been extensively studied for its synthetic accessibility. Synthetic routes have been optimized to improve yield and purity, making it more feasible for large-scale production. One notable synthetic method involves the reaction of 2-chloro-3-trifluoromethylbenzoyl chloride with ammonia in the presence of a suitable base, followed by purification through recrystallization or column chromatography.

The physicochemical properties of 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid are also well-characterized. It is a white crystalline solid with a melting point ranging from 185°C to 187°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid has been evaluated in several preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 4-Amino-2-chloro-3-(trifluoromethyl)benzoic acid (CAS No. 1805446-49-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.